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Compound of Interest

Compound Name: 1-(Bromomethyl)-4-propylbenzene

CAS No.: 91062-39-4

Cat. No.: B1290076

Get Quote

CAS: 1448-03-9 | Synonyms: p-Propylbenzyl bromide; 4-Propylbenzyl bromide

Executive Safety Summary
WARNING: LACHRYMATOR & CORROSIVE 1-(Bromomethyl)-4-propylbenzene is a potent

alkylating agent and lachrymator. Improper handling releases vapors that cause immediate,

severe irritation to the eyes and respiratory tract (tear gas effect). It is corrosive to skin and

mucous membranes.[1]

Core Directive: This compound must never be disposed of down the drain. It hydrolyzes to

release Hydrogen Bromide (HBr) gas and creates toxic aquatic byproducts. Disposal requires

either chemical quenching (neutralization) or segregated halogenated waste management.
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Property Data Operational Implication

Physical State Liquid (usually clear/yellowish)
High mobility; requires

secondary containment.[2]

Reactivity Electrophilic; Water-reactive

Reacts with nucleophiles

(bases, amines). Hydrolyzes in

water to form HBr.[3]

Flash Point >110°C (approximate)
Combustible but not highly

flammable.

Hazard Class
Corrosive (Skin/Eye),

Lachrymator

Zero tolerance for open-bench

work. Fume hood mandatory.

Disposal Decision Matrix
Use this logic flow to determine the correct disposal route for your specific situation.
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Waste Source Identification

Is this pure chemical, a reaction mixture,
or a spill?

Spill / Contamination

Spill

Residual Liquid / Stock

Stock/Reaction

Refer to Section 5:
Emergency Spill Protocol Quantity > 50 mL?

Route A: Direct Waste Stream
(Segregated Halogenated)

Yes (Large Vol)
Route B: Chemical Quenching

(In-Lab Neutralization)

No (Residuals/Small Vol)

Post-Quench
(pH Neutral)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate disposal pathway based on volume and

state.

Personal Protective Equipment (PPE)
Due to the lachrymatory nature of benzyl bromides, standard lab PPE is insufficient.

Respiratory: Work exclusively in a certified chemical fume hood. If work outside a hood is

unavoidable (e.g., spill cleanup), a full-face respirator with organic vapor/acid gas cartridges

(OV/AG) is required.
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Eyes: Chemical splash goggles are mandatory. Face shields are recommended for pouring

volumes >100 mL.

Skin: Double-gloving is recommended.

Inner Glove: Nitrile (4 mil).

Outer Glove: Nitrile (minimum 8 mil) or Laminate film (Silver Shield) for prolonged

handling.

Rationale: Benzyl halides can permeate thin nitrile rapidly.

Operational Protocols
Protocol A: Chemical Quenching (Small
Volume/Residuals)
Objective: Chemically destroy the electrophilic carbon center via nucleophilic substitution (

) before disposal. This converts the toxic alkyl halide into a benign ether or alcohol and
inorganic bromide salt.

Mechanism:

Step-by-Step Procedure:

Preparation: Prepare a "Quench Solution" of 10% Potassium Hydroxide (KOH) in Ethanol (or

Methanol). Alternatively, use dilute Ammonium Hydroxide.

Setup: Place a round-bottom flask containing the quench solution in an ice bath inside the

fume hood. Stir magnetically.

Addition: Slowly add the 1-(Bromomethyl)-4-propylbenzene residue dropwise to the stirring

quench solution.

Note: The reaction is exothermic. Watch for fuming (HBr release if water is present).[3]

Digestion: Allow the mixture to warm to room temperature and stir for 2 hours.
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Validation: Check pH. It should remain basic (> pH 10). If acidic, add more base.

Disposal: The resulting mixture now contains the propylbenzyl ether/alcohol and KBr. This

can now be bottled and labeled as "Basic Organic Waste (Halogen Free)" or "Flammable

Solvent Waste" depending on your facility's codes.

Protocol B: Direct Waste Stream (Large Volume)
Objective: Safe packaging for professional incineration.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Do not

use metal cans (corrosion risk).

Labeling:

Primary Constituent: 1-(Bromomethyl)-4-propylbenzene.

Hazard Checkboxes: Toxic, Corrosive.

Add Note: "Lachrymator - Open Only in Hood."

Segregation: Store in the "Halogenated Solvents" area. Keep physically separate from

"Oxidizers" (Nitric acid, Peroxides) and "Bases" to prevent uncontrolled reactions.

Emergency Spill Procedures
Critical Rule: Do NOT use paper towels to wipe up a spill. Paper increases the surface area for

evaporation, intensifying the tear-gas effect.

Evacuate & Isolate: If the spill is outside a hood (>5 mL), evacuate the lab. Allow aerosols to

settle (15-30 mins).

Absorb:

Cover the liquid with a solid absorbent (Vermiculite, dry sand, or commercial spill pads).

Pro-Tip: If available, cover the absorbent with a layer of sodium carbonate (soda ash) to

neutralize any generated acid.
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Collect: Scoop the contaminated solid into a wide-mouth jar with a tight-sealing lid.

Clean Surface: Wash the area with a mild ethanolic soap solution, then water.

Disposal: Label the jar as "Solid Debris contaminated with Lachrymator/Corrosive" and

arrange for immediate EHS pickup.

Scientific Rationale & Validation
The protocols above rely on the specific reactivity of the benzylic carbon.

Electrophilicity: The carbon attached to the bromine is highly electrophilic due to the electron-

withdrawing halogen and resonance stabilization of the transition state by the benzene ring.

This makes it susceptible to attack by biological nucleophiles (DNA/Proteins), causing

toxicity.

Quenching Logic: By reacting it with a strong nucleophile (Hydroxide/Ethoxide) in a

controlled setting (Protocol A), we force the alkylation event to happen in the flask, not in the

environment or the waste technician's lungs.

Validation: The disappearance of the lachrymatory effect and the maintenance of basic pH

are sensory and chemical indicators of successful neutralization.

1-(Bromomethyl)-
4-propylbenzene

(Toxic/Lachrymator)

Transition State
(SN2 Mechanism)

Ethanolic KOH
(Nucleophile)

Propylbenzyl Ether
(Benign Organic)

KBr + H2O
(Inorganic Salt)
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Figure 2: Reaction pathway for the chemical deactivation of the hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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